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Compound of Interest

Compound Name: CFI02

Cat. No.: B1231813 Get Quote

Technical Support Center: CFI-400945 and
Aurora B Kinase
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and FAQs for working with CFI-400945, a potent

inhibitor of Polo-like kinase 4 (PLK4) that also exhibits off-target activity against Aurora B

kinase.

Frequently Asked Questions (FAQs)
Q1: What is CFI-400945 and what are its primary
molecular targets?
CFI-400945 is a potent, orally active, and selective ATP-competitive inhibitor of Polo-like kinase

4 (PLK4).[1][2] PLK4 is a crucial regulator of centriole duplication during the cell cycle.[3][4][5]

While highly selective for PLK4 over other PLK family members, CFI-400945 is a multi-kinase

inhibitor and demonstrates significant inhibitory activity against Aurora B kinase, a key

component of the chromosomal passenger complex essential for proper mitosis.[2][6][7][8] The

inhibition of Aurora B is believed to contribute to some of the observed cellular phenotypes,

such as cytokinesis failure.[1][7]

Table 1: Kinase Inhibitory Profile of CFI-400945
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Target Kinase IC50 / Kᵢ (nM) Cellular EC50 (nM) Reference

PLK4 2.8 (IC50), 0.26 (Kᵢ) 12.3 [1][2][5]

Aurora B 98 (IC50) 102 [2][5][9]

Aurora A 140 (IC50) 510 [5][9]

TrkA 6 (IC50) 84 [5][9]

TrkB 9 (IC50) 88 [5][9]

Tie2/TEK 22 (IC50) 117 [5][9]

PLK1, PLK2, PLK3 >50,000 N/A [1][10]

Q2: What are the expected cellular phenotypes following
treatment with CFI-400945?
The primary effects of CFI-400945 are linked to the inhibition of PLK4, which leads to defects in

centriole duplication.[1][11] This results in a cascade of mitotic errors, including:

Supernumerary Centrosomes: At lower concentrations, partial inhibition of PLK4 can lead to

an increase in centriole number.[3][7][12]

Failed Centriole Duplication: At higher concentrations, complete inhibition of PLK4 blocks

centriole duplication.[3][7]

Mitotic Arrest: Cells often arrest in the G2/M phase of the cell cycle.[12]

Multipolar Spindles: Aberrant centrosome numbers lead to the formation of multipolar

spindles during mitosis.[3]

Polyploidy and Aneuploidy: Failure to properly segregate chromosomes and complete

cytokinesis results in cells with more than 4N DNA content (polyploidy).[3][12]

Apoptosis: The accumulation of mitotic errors and DNA damage can trigger programmed cell

death, or apoptosis.[3][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. Anticancer effects of the PLK4 inhibitors CFI-400945 and centrinone in Ewing’s sarcoma
cells - PMC [pmc.ncbi.nlm.nih.gov]

3. pnas.org [pnas.org]

4. Polo-like kinase 4 inhibitor CFI-400945 suppresses liver cancer through cell cycle
perturbation and eliciting antitumor immunity - PubMed [pubmed.ncbi.nlm.nih.gov]

5. file.glpbio.cn [file.glpbio.cn]

6. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical
Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]

7. Polo-like kinase 4 inhibition:astrategy for cancer therapy? - PMC [pmc.ncbi.nlm.nih.gov]

8. Probe CFI-400945 | Chemical Probes Portal [chemicalprobes.org]

9. file.glpbio.cn [file.glpbio.cn]

10. Safety and tolerability of CFI-400945, a first-in-class, selective PLK4 inhibitor in
advanced solid tumours: a phase 1 dose-escalation trial - PMC [pmc.ncbi.nlm.nih.gov]

11. Activity of the novel polo-like kinase 4 inhibitor CFI-400945 in pancreatic cancer patient-
derived xenografts - PMC [pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [How to mitigate the effects of CFI-400945 on Aurora B
kinase]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231813#how-to-mitigate-the-effects-of-cfi-400945-
on-aurora-b-kinase]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1231813?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/cfi-400945.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7519924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7519924/
https://www.pnas.org/doi/10.1073/pnas.1719760115
https://pubmed.ncbi.nlm.nih.gov/35302667/
https://pubmed.ncbi.nlm.nih.gov/35302667/
https://file.glpbio.cn/quotepdf/product.php?token=1SNUYiihCUmnCquhIZVBEEABvqpeXzjikWjgTZInq1XMHdZbaIv129VKjf4VBo5CvUQpojnEYzT-Air1L90WJrjEqrU4_Jhf0C8_p_0lmINJOzKwGhS8GYoUt9IT_-Xbj_k04eSMW9sev
https://pmc.ncbi.nlm.nih.gov/articles/PMC6540285/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6540285/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4148003/
https://www.chemicalprobes.org/cfi-400945
https://file.glpbio.cn/quotepdf/product.php?token=5wRWiOhl0xibUp0zNdsNc69YS9ZueggxFYSx-5V_dmSFXqkITy-YEdLpBMSXsQ_C0oxqySTrymMISDKDPhuoDDgya6HGxqyFgMCraw2Sm0Z_YczIQdBFP9-Wuof8nPmgrCbBiE1dYn7FK
https://pmc.ncbi.nlm.nih.gov/articles/PMC6738068/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6738068/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5356865/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5356865/
https://www.researchgate.net/figure/CFI-400945-treatment-triggers-mitotic-defects-a-Cell-cycle-profiles-of-DLBCL-cell-lines_fig2_352682767
https://www.benchchem.com/product/b1231813#how-to-mitigate-the-effects-of-cfi-400945-on-aurora-b-kinase
https://www.benchchem.com/product/b1231813#how-to-mitigate-the-effects-of-cfi-400945-on-aurora-b-kinase
https://www.benchchem.com/product/b1231813#how-to-mitigate-the-effects-of-cfi-400945-on-aurora-b-kinase
https://www.benchchem.com/product/b1231813#how-to-mitigate-the-effects-of-cfi-400945-on-aurora-b-kinase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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